2-(ethoxymethylidene)-N,N'-bis(4-methylphenyl)propanediamide

• IUPAC Name: 2-(ethoxymethylidene)-N,N'-bis(4-methylphenyl)propanediamide
• InChI: InChI=1S/C20H22N2O3/c1-4-25-13-18(19(23)21-16-9-5-14(2)6-10-16)20(24)22-17-11-7-15(3)8-12-17/h5-13H,4H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: VEWVYGOADCJZSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC=C(C(=O)NC1=CC=C(C=C1)C)C(=O)NC2=CC=C(C=C2)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

The compound “2-(ethoxymethylidene)-N,N’-bis(4-methylphenyl)propanediamide” is an organic compound with the molecular formula C14H20N2O2.

Molecular Structure Analysis

The molecular structure of “2-(ethoxymethylidene)-N,N’-bis(4-methylphenyl)propanediamide” is based on structures generated from information available in ECHA’s databases.

Scientific Research Applications

Bioremediation and Environmental Pollution

One significant application is in the field of bioremediation, particularly in the degradation of environmental pollutants like Bisphenol A (BPA). BPA is widely used in various industrial applications and is recognized as an endocrine-disrupting chemical, posing a threat to both environmental and human health. Research demonstrates the potential use of enzymes like laccase from Fusarium incarnatum in the bioremediation of BPA, leveraging non-aqueous catalysis to enhance the biodegradability of hydrophobic phenolic pollutants. This process showed high efficiency in eliminating BPA from an organic media, indicating a promising approach for mitigating pollution from similar compounds (Chhaya & Gupte, 2013).

Drug Metabolism

Another application is in the exploration of drug metabolism, where the biocatalytic production of mammalian metabolites of specific compounds is of interest. This includes the preparation of metabolites through microbial-based systems, providing insight into drug metabolism and facilitating the development of analytical standards for clinical investigations. Such studies underscore the importance of understanding drug interactions and metabolic pathways to improve therapeutic outcomes and monitor drug metabolites effectively (Zmijewski et al., 2006).

Advanced Material Synthesis

Research also delves into the synthesis of advanced materials, including the development of heterometallic compounds and polymers with potential applications in catalysis, magnetic properties, and more. Studies focus on the structural and magnetic properties of dicyanamide-bridged metal complexes, revealing insights into the assembly and interaction mechanisms that could be beneficial for designing new materials with tailored properties (Costes et al., 2004).

Molecular Characterization and Structural Studies

Furthermore, molecular characterization and structural studies of compounds provide foundational knowledge for various scientific fields. For instance, investigations into the hydrogen bonding and crystal structures of related chemical entities can offer valuable information on molecular interactions, stability, and potential applications in designing drugs and materials with desired properties (Fernandes, Wardell, & Skakle, 2002).